Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI)

• CAS RN: 156895-18-0
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 1-(3-tricyclo[3.2.1.03,6]octanyl)ethanone
• InChI: InChI=1S/C10H14O/c1-6(11)10-4-7-2-8(5-10)9(10)3-7/h7-9H,2-5H2,1H3
• InChI Key: SSKVYEYXZKUAKL-UHFFFAOYSA-N
• SMILES: CC(=O)C12CC3CC(C1)C2C3
• synonyms: Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl- (9CI)

Description

Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) is a chemical compound that belongs to the class of tricyclic ketones. It has been extensively studied for its potential applications in scientific research. 2.1.03,6]oct-3-yl-(9CI).

Mechanism of Action

The mechanism of action of Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) is not fully understood. However, it is believed to exert its antibacterial activity by inhibiting the bacterial cell wall synthesis. It may also act by inhibiting the activity of key enzymes involved in the inflammatory pathway, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) has been shown to exhibit significant biochemical and physiological effects. It has been found to inhibit the growth of various bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Additionally, it has been shown to reduce inflammation and pain in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) is its significant antibacterial activity. This makes it a potential candidate for the development of new antibacterial agents. Additionally, its anti-inflammatory and analgesic properties make it a potential candidate for the treatment of various inflammatory conditions. However, one of the limitations of Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) is its limited solubility in water, which may pose challenges in its use in certain experimental setups.

Future Directions

There are several future directions for the study of Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI). One potential direction is the development of new antibacterial agents based on the structure of Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI). Additionally, further studies are needed to elucidate the mechanism of action of Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) and its potential applications in the treatment of various inflammatory conditions. Finally, the development of new methods for the synthesis of Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) may also be an area of future research.
Conclusion:
Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) is a tricyclic ketone that has been extensively studied for its potential applications in scientific research. Its significant antibacterial activity, anti-inflammatory, and analgesic properties make it a potential candidate for the development of new antibacterial agents and the treatment of various inflammatory conditions. However, further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) involves the reaction of 3-bromocyclohexene with 2-cyclohexen-1-one in the presence of a palladium catalyst. The reaction proceeds through a palladium-catalyzed intramolecular cyclization, resulting in the formation of the tricyclic ketone.

Scientific Research Applications

Ethanone, 1-tricyclo[3.2.1.03,6]oct-3-yl-(9CI) has been studied for its potential applications in various scientific research fields. It has been found to exhibit significant antibacterial activity against a range of gram-positive and gram-negative bacteria. Additionally, it has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory conditions.